Tert-butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate

• IUPAC Name: tert-butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate
• InChI: InChI=1S/C10H17NO3/c1-9(2,3)14-8(12)11-6-10(7-11)4-5-13-10/h4-7H2,1-3H3
• InChI Key: QOXFRPSIASGKGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CCO2
• Molecular Formula: C10H17NO3
• DSSTOX Substance ID: DTXSID00716614
• Molecular Weight: 199.25 g/mol
• CAS No.: 1223573-41-8

Description

“Tert-butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate” is a spirocyclic building block that is part of a series of advanced angular [3.3]heptanes. It is a unique compound with a three-dimensional profile due to the underlying spirocyclic scaffold.

Synthesis Analysis

The synthesis of “this compound” involves the use of advanced angular [3.3]heptanes. The synthesis process is part of an effort to expand the Azaspiro [3.3]heptane Family by creating novel highly functionalized building blocks.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the empirical formula C10H17NO4. The compound has a molecular weight of 215.25.

Chemical Reactions Analysis

“this compound” is used as a reagent in the preparation of γ-butyrolactone derivative via Baeyer-Villiger monooxygenase (BVMO)-catalyzed oxidation.

Physical and Chemical Properties Analysis

“this compound” is a liquid at room temperature and should be stored at 2-8°C. Its SMILES string is OC1C2 (CN (C (OC © ©C)=O)C2)OC1.

Scientific Research Applications

Synthesis of Novel Compounds

The synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate has been described, showcasing efficient and scalable synthetic routes. These compounds are useful for further selective derivatization, providing access to chemical spaces complementary to piperidine ring systems, which are prevalent in medicinal chemistry (Meyers et al., 2009).

Regioselective Cycloadditions

Research has shown that substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates can be obtained through highly regioselective 1,3-dipolar cycloaddition reactions. These reactions yield mixtures of diastereoisomers, expanding the toolkit for creating spirocyclic compounds with potential pharmacological properties (Molchanov & Tran, 2013).

Spirocyclic Scaffolds in Drug Design

Spirocyclic scaffolds, such as those derived from tert-butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate, are important in drug design due to their three-dimensional structures, which can enhance binding specificity and potency. For instance, the synthesis of 2-azaspiro[3.3]heptane-derived amino acids demonstrates the utility of these spirocyclic compounds in creating constrained amino acids for chemistry, biochemistry, and drug design (Radchenko et al., 2010).

Advanced Synthetic Techniques

Studies have also explored advanced synthetic techniques involving this compound derivatives. For example, the reductive cleavage and subsequent transformations of 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates with zinc in acetic acid demonstrate the potential for creating bi- or tricyclic lactams or lactones, which are valuable in the development of new therapeutic agents (Molchanov et al., 2016).

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral, indicating that it is toxic if swallowed. The safety information includes the precautionary statements P301 + P310 + P330, which advise to call a POISON CENTER or doctor if swallowed, rinse mouth, and in case of feeling unwell.

Future Directions

The future directions of “Tert-butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate” could involve its use in the synthesis of novel pharmaceuticals. As it is used in the synthesis of CNS penetrant CXCR2 antagonists, it may play a role in the development of treatments for CNS demyelinating conditions.